Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate

• Molecular Formula: C27H29N3O4
• Molecular Weight: 459.5 g/mol
• IUPAC Name: methyl 4-(4-benzylpiperazin-1-yl)-3-[(4-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C27H29N3O4/c1-33-23-11-8-21(9-12-23)26(31)28-24-18-22(27(32)34-2)10-13-25(24)30-16-14-29(15-17-30)19-20-6-4-3-5-7-20/h3-13,18H,14-17,19H2,1-2H3,(H,28,31)
• InChI Key: XHBKLYDKLDZIMV-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)CC4=CC=CC=C4

Description

Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate, also known as MBMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MBMP belongs to the class of benzamides and has been studied for its potential as an anti-inflammatory, analgesic, and anti-cancer agent.

Mechanism of Action

The exact mechanism of action of Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate is not fully understood. However, it has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and anti-cancer effects in various animal models. It has also been shown to have a low toxicity profile in vitro and in vivo. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate has several advantages for lab experiments, including its low toxicity profile and potential therapeutic properties. However, the synthesis of this compound can be challenging and time-consuming. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in humans.

Future Directions

There are several future directions for Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate research. One direction is to study the potential of this compound as an anti-cancer agent in human clinical trials. Another direction is to study the optimal dosage and administration route for this compound in humans. Additionally, further studies are needed to determine the potential of this compound as an anti-inflammatory and analgesic agent in the treatment of chronic pain and inflammation.

Synthesis Methods

The synthesis of Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate involves the reaction of 4-(4-benzyl-1-piperazinyl)aniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. After the reaction is complete, the product is purified by column chromatography or recrystallization.

Scientific Research Applications

Methyl 4-(4-benzyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate has been studied for its potential therapeutic properties in various fields of research. In the field of cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential as an anti-inflammatory and analgesic agent in the treatment of chronic pain and inflammation. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.